Cas no 1021118-19-3 (2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(3-fluoro-4-methylphenyl)acetamide)

• Product Name: 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(3-fluoro-4-methylphenyl)acetamide
• CAS No: 1021118-19-3
• MF: C₂₀H₂₃FN₂O₃S
• MW: 390.471627473831
• CID: 5797196
• Update Time: 2025-06-23

2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(3-fluoro-4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Piperidineacetamide, N-(3-fluoro-4-methylphenyl)-1-(phenylsulfonyl)-
• 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(3-fluoro-4-methylphenyl)acetamide

• Inchi： 1S/C20H23FN2O3S/c1-15-10-11-16(13-19(15)21)22-20(24)14-17-7-5-6-12-23(17)27(25,26)18-8-3-2-4-9-18/h2-4,8-11,13,17H,5-7,12,14H2,1H3,(H,22,24)
• InChI Key： KTXFNLGNPPAVLL-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC=C2)(=O)=O)CCCCC1CC(NC1=CC=C(C)C(F)=C1)=O

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• pka: 14.18±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(3-fluoro-4-methylphenyl)acetamide

Comprehensive Overview of 2-[1-(Benzenesulfonyl)piperidin-2-yl]-N-(3-fluoro-4-methylphenyl)acetamide (CAS No. 1021118-19-3)

2-[1-(Benzenesulfonyl)piperidin-2-yl]-N-(3-fluoro-4-methylphenyl)acetamide (CAS No. 1021118-19-3) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. The compound features a piperidine core modified with a benzenesulfonyl group and an acetamide linkage, making it a subject of interest in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its potential role in modulating specific biological pathways, though detailed mechanistic studies are still ongoing.

In recent years, the demand for small-molecule inhibitors and targeted therapeutics has surged, with compounds like 2-[1-(Benzenesulfonyl)piperidin-2-yl]-N-(3-fluoro-4-methylphenyl)acetamide being explored for their selectivity and efficacy. The presence of a fluoro substituent and a methylphenyl group in its structure enhances its binding affinity to certain protein targets, a feature often sought after in the development of kinase inhibitors and GPCR modulators. This aligns with current trends in precision medicine, where researchers aim to design compounds with minimal off-target effects.

The synthesis of CAS No. 1021118-19-3 involves multi-step organic reactions, including sulfonylation and amide coupling, which are well-documented in peer-reviewed literature. Its molecular weight and logP value suggest favorable pharmacokinetic properties, such as moderate solubility and membrane permeability, making it a candidate for further preclinical studies. These characteristics are critical for researchers investigating drug-likeness and ADMET profiles, topics frequently searched in academic and industrial databases.

From an industrial perspective, 2-[1-(Benzenesulfonyl)piperidin-2-yl]-N-(3-fluoro-4-methylphenyl)acetamide is often discussed in the context of high-throughput screening (HTS) and fragment-based drug design. Its structural complexity allows for derivatization, enabling the creation of analogs with improved potency or reduced toxicity. This adaptability is particularly relevant given the growing interest in AI-driven drug discovery, where computational models predict optimal chemical modifications to enhance bioactivity.

Environmental and safety considerations are also paramount when handling CAS No. 1021118-19-3. While not classified as hazardous, standard laboratory precautions—such as the use of personal protective equipment (PPE) and proper ventilation—are recommended. The compound's stability under various pH and temperature conditions has been preliminarily assessed, but long-term storage guidelines remain an area of active investigation, a topic frequently queried in chemical safety forums.

In summary, 2-[1-(Benzenesulfonyl)piperidin-2-yl]-N-(3-fluoro-4-methylphenyl)acetamide represents a promising scaffold in modern drug development. Its combination of a sulfonylated piperidine and fluorinated acetamide moiety offers versatility for therapeutic innovation, resonating with current trends in personalized medicine and computational chemistry. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, further solidifying its relevance in scientific discourse.